Cas no 2198719-12-7 (N-(2-{1-(3-methylphenyl)cyclopropylformamido}ethyl)prop-2-enamide)

• Product Name: N-(2-{1-(3-methylphenyl)cyclopropylformamido}ethyl)prop-2-enamide
• CAS No: 2198719-12-7
• MF: C₁₆H₂₀N₂O₂
• MW: 272.342204093933
• CID: 5951717
• PubChem ID: 165766844
• Update Time: 2025-07-14

N-(2-{1-(3-methylphenyl)cyclopropylformamido}ethyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{1-(3-methylphenyl)cyclopropylformamido}ethyl)prop-2-enamide
• 2198719-12-7
• Z1174899646
• N-(2-{[1-(3-methylphenyl)cyclopropyl]formamido}ethyl)prop-2-enamide
• EN300-26576021

• Inchi： 1S/C16H20N2O2/c1-3-14(19)17-9-10-18-15(20)16(7-8-16)13-6-4-5-12(2)11-13/h3-6,11H,1,7-10H2,2H3,(H,17,19)(H,18,20)
• InChI Key： RVMYDNLCILETAH-UHFFFAOYSA-N
• SMILES： O=C(C1(C2C=CC=C(C)C=2)CC1)NCCNC(C=C)=O

Computed Properties

• Exact Mass: 272.152477885g/mol
• Monoisotopic Mass: 272.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 58.2Ų

Additional information on N-(2-{1-(3-methylphenyl)cyclopropylformamido}ethyl)prop-2-enamide

Introduction to N-(2-{1-(3-methylphenyl)cyclopropylformamido}ethyl)prop-2-enamide and Its Significance in Modern Chemical Biology

N-(2-{1-(3-methylphenyl)cyclopropylformamido}ethyl)prop-2-enamide, a compound with the CAS number 2198719-12-7, represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The molecular framework of this compound incorporates several key functional groups that contribute to its unique chemical properties and biological activities.

The core structure of N-(2-{1-(3-methylphenyl)cyclopropylformamido}ethyl)prop-2-enamide is built around a prop-2-enamide moiety, which is flanked by an amido group and an ethyl chain. The presence of the 3-methylphenyl group and the cyclopropyl ring further enhances the complexity and specificity of the compound. These structural features are not merely decorative but are strategically designed to interact with biological targets in a precise manner.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. N-(2-{1-(3-methylphenyl)cyclopropylformamido}ethyl)prop-2-enamide has been identified as a promising candidate for such applications due to its ability to interact with specific proteins and enzymes. This interaction is mediated by the amido and prop-2-enamide groups, which can form hydrogen bonds and other non-covalent interactions with biological targets.

One of the most compelling aspects of this compound is its potential role in the treatment of neurological disorders. Studies have shown that molecules with similar structural motifs can influence neurotransmitter release and receptor activity, making them candidates for therapeutic use in conditions such as Alzheimer's disease, Parkinson's disease, and depression. The 3-methylphenyl group, in particular, has been associated with enhanced binding affinity to certain neurotransmitter receptors, which could be leveraged for therapeutic benefit.

Furthermore, the cyclopropyl ring in N-(2-{1-(3-methylphenyl)cyclopropylformamido}ethyl)prop-2-enamide contributes to the compound's stability and bioavailability. Cyclopropane rings are known for their resistance to metabolic degradation, which means that this compound may have a longer half-life in vivo compared to similar molecules without such a structural feature. This stability is crucial for ensuring that the compound reaches its target site of action effectively.

The synthesis of N-(2-{1-(3-methylphenyl)cyclopropylformamido}ethyl)prop-2-enamide presents several challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. The synthesis typically involves multi-step reactions, including condensation reactions, cyclization processes, and functional group transformations. Each step must be carefully optimized to ensure the integrity of the final product.

Recent research has also explored the derivatives of N-(2-{1-(3-methylphenyl)cyclopropylformamido}ethyl)prop-2-enamide, aiming to enhance its pharmacological properties further. By modifying specific functional groups or introducing additional substituents, scientists can tailor the compound's activity towards particular biological targets. For example, replacing the prop-2-enamide moiety with other amide derivatives could alter the compound's solubility and bioavailability while maintaining its core pharmacological effects.

The computational modeling of N-(2-{1-(3-methylphenyl)cyclopropylformamido}ethyl)prop-2-enamide has been instrumental in understanding its interactions with biological targets at a molecular level. Techniques such as molecular dynamics simulations and docking studies have provided valuable insights into how this compound binds to proteins and enzymes. These insights are crucial for designing more effective derivatives and optimizing lead compounds for clinical development.

In conclusion, N-(2-{1-(3-methylphenyl)cyclopropylformamido}ethyl)prop-2-enamide represents a significant advancement in chemical biology and pharmaceutical research. Its unique molecular structure, characterized by key functional groups such as the prop-2-enamide moiety and cyclopropyl ring, makes it a promising candidate for therapeutic applications. Ongoing research continues to explore its potential in treating various diseases, particularly neurological disorders. As synthetic chemistry and computational modeling techniques advance, it is likely that more derivatives will be developed, further expanding the therapeutic applications of this remarkable compound.